Cas no 2172218-28-7 (2-{1-3-(dimethylamino)propyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine)

• Product Name: 2-{1-3-(dimethylamino)propyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine
• CAS No: 2172218-28-7
• MF: C₁₄H₂₉N₅
• MW: 267.41356253624
• CID: 6266709
• PubChem ID: 165604490
• Update Time: 2025-06-29

2-{1-3-(dimethylamino)propyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-(dimethylamino)propyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine
• 2-{1-[3-(dimethylamino)propyl]-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine
• 2172218-28-7
• EN300-1598124

• Inchi： 1S/C14H29N5/c1-12(2)6-7-14-13(8-9-15)16-17-19(14)11-5-10-18(3)4/h12H,5-11,15H2,1-4H3
• InChI Key： TYRSKTDZNAQGJY-UHFFFAOYSA-N
• SMILES： N1(CCCN(C)C)C(=C(CCN)N=N1)CCC(C)C

Computed Properties

• Exact Mass: 267.24229595g/mol
• Monoisotopic Mass: 267.24229595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 60Ų

Additional information on 2-{1-3-(dimethylamino)propyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine

Recent Advances in the Study of 2-{1-3-(dimethylamino)propyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine (CAS: 2172218-28-7)

The compound 2-{1-3-(dimethylamino)propyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine (CAS: 2172218-28-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazole core and functionalized side chains, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key breakthroughs in the study of this compound is its efficient synthesis via click chemistry. Researchers have optimized the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to achieve high yields and purity. The presence of the dimethylamino and 3-methylbutyl groups enhances its solubility and bioavailability, making it a viable candidate for further pharmacological evaluation. Computational studies have also revealed its favorable binding affinity to specific protein targets, suggesting potential applications in targeted therapy.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key biological pathways. For instance, it has been shown to inhibit the activity of certain kinases involved in inflammatory responses, making it a potential lead compound for anti-inflammatory drugs. Additionally, preliminary data indicate its role in disrupting protein-protein interactions critical for cancer cell proliferation, highlighting its potential as an anticancer agent. These findings underscore the versatility of 2-{1-3-(dimethylamino)propyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine in addressing multiple therapeutic challenges.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties. Recent efforts have focused on structural modifications to improve its metabolic stability and reduce off-target effects. Collaborative research between academia and industry is expected to accelerate the translation of these findings into clinical applications. The ongoing exploration of this compound exemplifies the dynamic interplay between chemical synthesis and biological evaluation in modern drug discovery.

In conclusion, 2-{1-3-(dimethylamino)propyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine (CAS: 2172218-28-7) represents a compelling area of research with significant therapeutic potential. Continued investigation into its mechanisms and applications will likely yield novel insights and opportunities for drug development. This compound serves as a testament to the innovative strides being made in the field of chemical biology and medicinal chemistry.